Cas no 54617-48-0 (1,3-Benzothiazole--hydrogen chloride (1/1))

• Product Name: 1,3-Benzothiazole--hydrogen chloride (1/1)
• CAS No: 54617-48-0
• MF: C₇H₆ClNS
• MW: 171.647239208221
• CID: 2831321
• PubChem ID: 19352175
• Update Time: 2025-04-21

1,3-Benzothiazole--hydrogen chloride (1/1) Chemical and Physical Properties

Names and Identifiers

• 54617-48-0
• benzothiazole hydrochloride
• DTXCID80549043
• DTXSID90598284
• 1,3-Benzothiazole--hydrogen chloride (1/1)

• Inchi： 1S/C7H5NS.ClH/c1-2-4-7-6(3-1)8-5-9-7;/h1-5H;1H
• InChI Key： QVVAWONRFLJUBP-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 170.9909481Da
• Monoisotopic Mass: 170.9909481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų